Cas no 1413063-73-6 ([2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate)

• Product Name: [2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate
• CAS No: 1413063-73-6
• MF: C₂₁H₂₀BrFN₂O₃
• MW: 447.297508239746
• CID: 4595076
• Update Time: 2025-10-28

[2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate
• [2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate

• Inchi： 1S/C21H20BrFN2O3/c1-12(26)28-11-15-16(22)6-5-7-18(15)25-20(27)19-13(10-24-25)8-14(9-17(19)23)21(2,3)4/h5-10H,11H2,1-4H3
• InChI Key： VENWSTOWCMTMON-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(C)(C)C)C=C2F)C=NN1C1=CC=CC(Br)=C1COC(C)=O

Additional information on [2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate

[2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate: A Comprehensive Overview

The compound with CAS No. 1413063-73-6, known as [2-bromo-6-(6-tert-butyl-8-fluoro-1-oxo-1,2-dihydrophthalazin-2-yl)phenyl]methyl acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a bromine atom, a tert-butyl group, and a fluoro-substituted phthalazine moiety. The presence of these functional groups makes it a versatile building block for various applications in drug discovery, material synthesis, and chemical catalysis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-step synthetic strategies involving cross-coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to construct the intricate framework of this molecule. The integration of these techniques has not only improved the yield but also enhanced the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

The structural complexity of [2-bromo-6-(6-tert-butyl-8-fluoro-1 oxo 1 2 dihydrophthalazin 2 yl)phenyl]methyl acetate renders it an ideal candidate for exploring novel chemical reactivity. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting cancer and neurodegenerative diseases. For instance, its bromine atom can serve as a reactive site for nucleophilic substitutions, enabling the incorporation of diverse functional groups that may enhance bioavailability or pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in materials science. Its phthalazine core exhibits unique electronic properties that make it suitable for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The fluorine substitution further enhances its stability under UV irradiation, making it a promising candidate for next-generation electronic materials.

The latest studies on this compound have also delved into its environmental impact and degradation pathways. Researchers have investigated its biodegradability under various conditions and have identified key factors influencing its persistence in different ecosystems. These findings are crucial for ensuring sustainable practices in the synthesis and application of this compound.

In conclusion, [2-bromo 6 (6 tert butyl 8 fluoro 1 oxo 1 2 dihydrophthalazin 2 yl) phenyl] methyl acetate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications underscore its importance in both academic research and industrial development. As ongoing studies continue to uncover new facets of its chemistry and utility, this compound is poised to play an increasingly pivotal role in advancing scientific innovation.